Cas no 1251021-96-1 ((3AR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydro-indeno2,1-cpyrrole-2(1H)-carboxylate)

(3AR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydro-indeno2,1-cpyrrole-2(1H)-carboxylate structure

1251021-96-1 structure

Product Name:(3AR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydro-indeno2,1-cpyrrole-2(1H)-carboxylate

CAS No:1251021-96-1

Molecular Formula:C₁₆H₂₂N₂O₂

Molecular Weight:274.358084201813

MDL:MFCD23726510

CID:4564982

(3AR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydro-indeno2,1-cpyrrole-2(1H)-carboxylate Properties

Names and Identifiers

- (3aR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydroindeno[2,1-c]pyrrole-2(1H)-carboxylate
- Indeno[1,2- c ]pyrrole-2(1 H )-carboxylic acid, 8- amino-3,3a,8,8a-tetrahydro-, 1,1-dimethylethyl ester, (3aR ,8R ,8aR )- rel
- Racemic-(3aR,8R,8aR)-tert-butyl 8-amino-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate(WX115002)
- Racemic-(3aR,8R,8aR)-tert-butyl 8- amino-3,3a,8,8a- tetrahydroindeno[1,2-c]pyrrole-2(1H)- carboxylate
- tert-butyl (3aR,4S,8bR)-4-amino-3,3a,4,8b-tetrahydro-1H-indeno[1,2-c]pyrrole-2-carboxylate
- (3AR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydro-indeno2,1-cpyrrole-2(1H)-carboxylate
- MDL： MFCD23726510
- InChIKey： BSSUBMYYRYHUSD-IHRRRGAJSA-N
- Inchi： 1S/C16H22N2O2/c1-16(2,3)20-15(19)18-8-12-10-6-4-5-7-11(10)14(17)13(12)9-18/h4-7,12-14H,8-9,17H2,1-3H3/t12-,13-,14-/m0/s1
- SMILES： N1(C(OC(C)(C)C)=O)C[C@]2([H])[C@@H](N)C3=C([C@]2([H])C1)C=CC=C3

(3AR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydro-indeno2,1-cpyrrole-2(1H)-carboxylate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
A2B Chem LLC	AI16414-1g	(3aR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydroindeno[2,1-c]pyrrole-2(1H)-carboxylate	1251021-96-1		1g	$4195.00	2024-04-20
Chemenu	CM269034-1g	(3aR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydroindeno[2,1-c]pyrrole-2(1H)-carboxylate	1251021-96-1	95%	1g	$2356	2024-08-03
eNovation Chemicals LLC	Y1000275-1g	tert-butyl (3aR,8R,8aR)-8-amino-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate	1251021-96-1	95%	1g	$3500	2022-09-10
TRC	A104920-50mg	(3AR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydro-indeno[2,1-c]pyrrole-2(1H)-carboxylate	1251021-96-1		50mg	$ 785.00	2022-06-08

(3AR,8S,8aR)-tert-Butyl 8-amino-3,3a,8,8atetrahydro-indeno2,1-cpyrrole-2(1H)-carboxylate Related Literature

1. Conferences and meetings

Anal. Proc., 1988,25, 30a-30a
2. Multifunctional inhibitors of β-amyloid aggregation based on MoS2/AuNR nanocomposites with high near-infrared absorption†

Xinhuan Wang,Xueliang Liu Nanoscale, 2019,11, 9185-9193
3. Proteomic profiling of the stem cellresponse to retinoic acid and synthetic retinoid analogues: identification of major retinoid-inducible proteins

Jonathan C. Collings,Jonathan H. Barnard,Stepan Fenyk,Todd B. Marder,Andrew Whiting Mol. BioSyst., 2009,5, 458-471
4. Lipase-catalyzed synthesis of red pitaya (Hylocereus polyrhizus) seed oil esters for cosmeceutical applications: process optimization using response surface methodology

Taufiq Yap Yun Hin,Zaibunnisa Abdul Haiyee,Mohd Izuan Effendi Halmi RSC Adv., 2019,9, 5599-5609
5. Towards β-selectivity in functional estrogen receptor antagonists†

Jose Juan Rodríguez,Sonia de Pascual-Teresa,Sonsoles Martín-Santamaría,Beatriz de Pascual-Teresa,Ana Ramos Org. Biomol. Chem., 2012,10, 7334-7346
6. Photoresponsive CuS@polyaniline nanocomposites: An excellent synthetic bactericide against several multidrug-resistant pathogenic strains†

Asma Sardar,Weiliang Peng,Syed Taj Ud Din,Syed Hamayoun,Shaobo Li Inorg. Chem. Front., 2023,10, 6339-6356
7. pH in atomic scale simulations of electrochemical interfaces

Jan Rossmeisl,Rizwan Ahmed,Vladimir Tripković,Mårten E. Björketun Phys. Chem. Chem. Phys., 2013,15, 10321-10325
8. The transition state method

Trans. Faraday Soc., 1938,34, 29-41
9. Newly discovered non-isoprenoid glycerol dialkyl glycerol tetraether lipids in sediments

Jaap S. Sinninghe Damsté,Ellen C. Hopmans,Richard D. Pancost,Stefan Schouten,Jan A. J. Geenevasen Chem. Commun., 2000, 1683-1684
10. The robust NMR toolbox for metabolomics†

Kousik Chandra,Samah Al-Harthi,Fatimah Almulhim,Abdul-Hamid Emwas,Łukasz Jaremko,Mariusz Jaremko Mol. Omics, 2021,17, 719-724

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines

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